Cas no 39905-48-1 (4-(Cyclohexyloxy)aniline)

• Product Name: 4-(Cyclohexyloxy)aniline
• CAS No: 39905-48-1
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD00457982
• CID: 839290
• PubChem ID: 3026822
• Update Time: 2025-07-25

4-(Cyclohexyloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclohexyloxy)aniline
• 4-(Cyclohexyloxy)phenylamine
• 4-CYCLOHEXYLOXYANILINE
• Benzenamine, 4-(cyclohexyloxy)-
• p-(Cyclohexyloxy)aniline
• 4-(Cyclohexyloxy)benzenamine
• 4-Cyclohexyloxy-phenylamine
• 4-cyclohexyloxyphenylamine
• PubChem22973
• (4-cyclohexyloxy-phenyl)-amine
• SNTDJOBXSWWDSN-UHFFFAOYSA-N
• SBB022464
• STK347163
• 5264AB
• NE62992
• ST24043074
• ST45137458
• AM20040382
• A24450
• AKOS000215262
• SY115476
• DS-18313
• EN300-148094
• ALBB-031137
• 39905-48-1
• SB37027
• C75018
• MFCD00457982
• SCHEMBL623629
• DTXSID90388607
• F8889-3798

• MDL： MFCD00457982
• Inchi： 1S/C12H17NO/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h6-9,11H,1-5,13H2
• InChI Key： SNTDJOBXSWWDSN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C1CCCCC1

Computed Properties

• Exact Mass: 191.13111
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 3

Experimental Properties

• Boiling Point: 101-102 ºC (0.05 Torr)
• PSA: 35.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(Cyclohexyloxy)aniline

Comprehensive Guide to 4-(Cyclohexyloxy)aniline (CAS No. 39905-48-1): Properties, Applications, and Industry Insights

4-(Cyclohexyloxy)aniline (CAS No. 39905-48-1) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This aromatic amine, featuring a cyclohexyloxy substituent, has garnered significant attention due to its unique chemical properties and potential in synthetic chemistry. Researchers and industry professionals often search for terms like "4-(Cyclohexyloxy)aniline synthesis", "CAS 39905-48-1 uses", or "cyclohexyloxy aniline derivatives" to explore its capabilities.

The molecular structure of 4-(Cyclohexyloxy)aniline combines an aniline moiety with a cyclohexyl ether group, offering both lipophilic and electron-donating characteristics. This duality makes it valuable in designing drug intermediates, where solubility and reactivity are critical. Recent trends highlight its role in developing non-steroidal anti-inflammatory drugs (NSAIDs) and antioxidant agents, aligning with the growing demand for sustainable healthcare solutions. Searches for "bioactive aniline compounds" or "pharmaceutical intermediates 2024" reflect this interest.

In material science, CAS 39905-48-1 serves as a precursor for advanced polymers and coatings. Its ability to form stable covalent bonds with epoxy resins or polyurethanes has led to innovations in high-performance adhesives and UV-resistant materials. Industry forums frequently discuss queries such as "aniline-based polymer modifications" or "cyclohexyloxy group in material stability", underscoring its technical relevance.

Environmental and regulatory considerations are also pivotal. While 4-(Cyclohexyloxy)aniline is not classified as hazardous under major chemical inventories, its handling requires standard organic lab protocols. Eco-conscious manufacturers often explore "green synthesis of aniline derivatives" or "biodegradable amine compounds", driving research toward safer production methods.

Analytical techniques like HPLC, GC-MS, and NMR are essential for characterizing 39905-48-1 purity, a topic frequently searched alongside "analytical methods for aromatic amines". The compound’s stability under varying pH and temperature conditions further supports its industrial adoption.

Looking ahead, 4-(Cyclohexyloxy)aniline is poised to play a key role in smart materials and targeted drug delivery systems. As synthetic chemistry evolves, this compound’s adaptability ensures its prominence in answering modern scientific challenges.